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Compound of Interest

Compound Name: 1-Iodo-2-(2-methoxyethoxy)ethane

CAS No.: 104539-21-1

Cat. No.: B1286448

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on 1-Iodo-2-(2-methoxyethoxy)ethane. It delves into the

compound's synthesis, physicochemical properties, core reactivity, and strategic applications,

particularly focusing on its role as a versatile building block in medicinal chemistry and

materials science.

Core Introduction and Strategic Value
1-Iodo-2-(2-methoxyethoxy)ethane, registered under CAS Number 104539-21-1, is a

bifunctional organic molecule of significant interest in advanced chemical synthesis.[1] Its

structure uniquely combines a reactive primary alkyl iodide with a short, hydrophilic methoxy-

capped ethylene glycol chain. This duality makes it an invaluable reagent for introducing

discrete, short-chain polyethylene glycol (PEG) motifs into target molecules.

The strategic value of this compound lies in this dual nature:

The Alkyl Iodide: The carbon-iodine bond is a superb leaving group in nucleophilic

substitution reactions, enabling facile conjugation to a wide array of nucleophiles (e.g.,
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amines, thiols, phenols, carboxylates).

The Methoxyethoxy Tail: This portion of the molecule imparts hydrophilicity, which can be

leveraged to improve the aqueous solubility, pharmacokinetic profile, and formulation

properties of parent drug candidates or materials.[2]

This guide will elucidate the practical synthesis, handling, and application of this reagent,

providing field-proven insights into its use.

Physicochemical and Spectroscopic Data
Accurate characterization is the bedrock of reproducible science. The key properties of 1-Iodo-
2-(2-methoxyethoxy)ethane are summarized below for easy reference.

Property Value Source(s)

CAS Number 104539-21-1 [1]

Molecular Formula C₅H₁₁IO₂ [1]

Molecular Weight 230.04 g/mol [1]

IUPAC Name
1-(2-Iodoethoxy)-2-

methoxyethane
[1]

Synonyms
2-(2-Methoxyethoxy)ethyl

iodide
[1]

Appearance
Colorless to light yellow clear

liquid

SMILES COCCOCCI [1]

InChIKey
CJXAGOKSVZAZAI-

UHFFFAOYSA-N
[1]

Synthesis Protocol: From Alcohol to Alkyl Iodide
The most reliable and common laboratory-scale synthesis of 1-Iodo-2-(2-
methoxyethoxy)ethane involves the iodination of its commercially available alcohol precursor,

2-(2-methoxyethoxy)ethanol (also known as diethylene glycol monomethyl ether). The Appel
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reaction, utilizing triphenylphosphine (PPh₃) and iodine (I₂), is a classic and highly effective

method for this transformation.[3][4]

The causality behind this choice is rooted in its mild conditions and high efficiency for

converting primary alcohols to primary alkyl iodides. The reaction proceeds through a

phosphonium iodide intermediate, which is then displaced by the iodide ion in an Sₙ2 reaction.

This avoids the harsh acidic conditions that could cleave the ether linkages.

Synthesis Workflow Diagram
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Reactants & Reagents

Reaction & Workup

Purification & Final Product

2-(2-Methoxyethoxy)ethanol

Combine & React
(0°C to RT)

Triphenylphosphine (PPh₃) Iodine (I₂) Imidazole Dichloromethane (DCM)

Aqueous Wash
(Na₂S₂O₃)

1. Quench

Dry (MgSO₄)

2. Separate

Concentrate in vacuo

3. Filter

Column Chromatography
(Silica Gel)

4. Purify

1-Iodo-2-(2-methoxyethoxy)ethane

Yields Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Iodo-2-(2-methoxyethoxy)ethane.
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Detailed Experimental Protocol
Materials:

2-(2-Methoxyethoxy)ethanol (1.0 eq)

Triphenylphosphine (1.2 eq)

Iodine (1.2 eq)

Imidazole (1.5 eq)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes/Ethyl Acetate solvent system

Procedure:

Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

thermometer, and a nitrogen inlet, add triphenylphosphine (1.2 eq) and imidazole (1.5 eq).

Dissolution: Add anhydrous DCM to the flask and stir under a nitrogen atmosphere until all

solids are dissolved.

Cooling: Cool the solution to 0°C using an ice-water bath.

Iodine Addition: Add iodine (1.2 eq) portion-wise to the stirred solution at 0°C. The addition is

exothermic and the solution will turn dark brown. Causality: Adding iodine slowly to the PPh₃

solution pre-forms the reactive phosphonium iodide species while controlling the

temperature.
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Alcohol Addition: Once the iodine is fully dissolved, add 2-(2-methoxyethoxy)ethanol (1.0 eq)

dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not exceed

5°C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm

to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Quenching: Upon completion, cool the mixture back to 0°C and slowly add saturated

aqueous Na₂S₂O₃ solution to quench the excess iodine. The brown color will dissipate.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with water and then brine.

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure. The crude product will contain

triphenylphosphine oxide as a major byproduct.

Purification: Purify the crude residue by flash column chromatography on silica gel, eluting

with a hexanes/ethyl acetate gradient to afford the pure 1-Iodo-2-(2-methoxyethoxy)ethane
as a clear to pale yellow oil.

Applications in Drug Development and
Bioconjugation
The primary utility of this reagent is as a hydrophilic, non-cleavable linker. Its applications are

particularly relevant in the design of complex therapeutic modalities.

Role as a PEG Linker
Polyethylene glycol (PEG) linkers are widely used to enhance the properties of therapeutic

molecules.[5] While long PEG chains are common, short, discrete linkers like the one derived

from 1-Iodo-2-(2-methoxyethoxy)ethane offer precise control over the final structure and

properties.

Key Advantages:
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Improved Solubility: Attaching the methoxyethoxyethyl moiety to a hydrophobic drug

molecule can significantly enhance its aqueous solubility.

Enhanced Pharmacokinetics: PEGylation, even with short linkers, can shield molecules from

rapid enzymatic degradation and reduce renal clearance, thereby extending their circulation

half-life.[6]

Controlled Linkage: As a discrete chemical entity, it avoids the polydispersity issues

associated with traditional PEGylation polymers, ensuring a homogenous final product.

Application in PROTACs and ADCs
In cutting-edge therapeutic design, linkers are critical. This iodinated compound is an ideal

starting point for synthesizing linkers used in Proteolysis Targeting Chimeras (PROTACs) and

Antibody-Drug Conjugates (ADCs).

PROTACs: A PROTAC consists of a ligand for a target protein and a ligand for an E3 ligase,

joined by a linker. The linker's length and composition are critical for inducing an effective

ternary complex. The methoxyethoxyethyl unit can form a key part of this linker, providing

optimal spacing and solubility.

ADCs: In ADCs, a linker connects a potent cytotoxic drug to a monoclonal antibody. The

linker must be stable in circulation but allow for drug release at the target site. The

hydrophilic nature of this building block can help maintain the overall solubility and stability of

the ADC.[5]

Logical Workflow for Bioconjugationdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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